(1,2-Thiazol-5-yl)methanamine dihydrochloride

• IUPAC Name: 1,2-thiazol-5-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C4H6N2S.2ClH/c5-3-4-1-2-6-7-4;;/h1-2H,3,5H2;2*1H
• InChI Key: INCYKFANDUKKRU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SN=C1)CN.Cl.Cl
• Molecular Formula: C4H8Cl2N2S
• Molecular Weight: 187.09 g/mol

Description

(1,2-Thiazol-5-yl)methanamine dihydrochloride, also known as TMA, is a chemical compound that has gained attention in scientific research due to its potential use as a pharmacological tool. TMA is a small molecule with a thiazole ring that can be synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research has focused on synthesizing and characterizing derivatives of 1,2-thiazol-5-yl)methanamine and related structures for potential applications in materials science and as intermediates for further chemical modifications. For instance, novel thiazole derivatives have been synthesized for dyeing performance on nylon fabric, showcasing the versatility of thiazole compounds in material applications (Malik et al., 2018).

Antimicrobial Activities

Several studies have reported the synthesis of 1,2-thiazol-5-yl)methanamine derivatives with significant antimicrobial properties. For example, novel thiadiazole, triazole-thione, and thiazolan-one derivatives have demonstrated effective antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Barot et al., 2017).

Potential Therapeutic Applications

The allosteric modulation of adenosine receptors by thiadiazole analogues signifies the therapeutic potential of these compounds in treating various diseases. Research into 2,3,5-substituted thiadiazoles as allosteric modulators for adenosine receptors indicates possible applications in drug development for neurological conditions (van den Nieuwendijk et al., 2004).

Drug Discovery and COVID-19

The ongoing search for effective treatments against COVID-19 has led to the exploration of diazinyl-thiazol-imine moieties as potential drug candidates. A novel series of compounds synthesized through this pathway demonstrated binding affinities comparable to approved drugs in molecular docking studies, suggesting their utility in further therapeutic evaluations for COVID-19 (Abu-Melha et al., 2022).

Corrosion Inhibition

Research into amino acid compounds, including those related to thiazole structures, has shown promise in corrosion inhibition for steel in acidic environments. This application is crucial for extending the lifespan of metal structures in industrial settings, demonstrating the practical applications of these compounds beyond pharmaceuticals (Yadav et al., 2015).